Cas no 268734-40-3 (6,7-Difluorobenzo[d]isoxazol-3-amine)

6,7-Difluorobenzo[d]isoxazol-3-amine is a fluorinated heterocyclic compound featuring a benzo[d]isoxazole core with amine functionality at the 3-position and fluorine substituents at the 6- and 7-positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atoms enhance metabolic stability and bioavailability, while the isoxazole scaffold offers versatility in medicinal chemistry applications. Its high purity and well-defined reactivity profile facilitate precise derivatization, supporting the development of bioactive molecules. The compound is particularly useful in designing kinase inhibitors and other targeted therapeutics due to its ability to modulate intermolecular interactions.

6,7-Difluorobenzo[d]isoxazol-3-amine structure

268734-40-3 structure

Product Name:6,7-Difluorobenzo[d]isoxazol-3-amine

CAS No:268734-40-3

MF:C₇H₄F₂N₂O

MW:170.116268157959

CID:914641

PubChem ID:10821027

Update Time:2025-11-02

6,7-Difluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazol-3-amine,6,7-difluoro-(9CI)
- 6,7-difluorobenzo[d]isoxazol-3-amine
- FCH1301560
- 6,7-difluoro-1,2-benzisoxazol-3-amine
- 6,7-Difluoro-1,2-benzisoxazole-3-amine
- AX8275757
- (6,7-difluoro-benzo[d]isoxazol-3-yl)-amine
- 6,7-difluoro-1,2-benzoxazol-3-amine
- DB-267371
- DTXSID901285929
- 1,2-BENZISOXAZOL-3-AMINE, 6,7-DIFLUORO-
- SCHEMBL6928483
- 268734-40-3
- 6,7-Difluorobenzo[d]isoxazol-3-amine
- Inchi： 1S/C7H4F2N2O/c8-4-2-1-3-6(5(4)9)12-11-7(3)10/h1-2H,(H2,10,11)
- InChI Key： UKRBIPMDAGJHSQ-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC2C(N)=NOC=21)F

Computed Properties

Exact Mass: 170.02916908g/mol
Monoisotopic Mass: 170.02916908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52
XLogP3: 1.6

6,7-Difluorobenzo[d]isoxazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM515952-1g	6,7-Difluorobenzo[d]isoxazol-3-amine	268734-40-3	97%	1g	$846	2024-07-28
Ambeed	A970298-1g	6,7-Difluorobenzo[d]isoxazol-3-amine	268734-40-3	97%	1g	$705.0	2024-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY372994-1g	3-Amino-6,7-difluorobenzisoxazole	268734-40-3	≥95%	1g	¥11250.00	2025-04-15